Cas no 60722-69-2 (2-pentylsulfanylpyrimidin-4-amine)

• Product Name: 2-pentylsulfanylpyrimidin-4-amine
• CAS No: 60722-69-2
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 953409
• PubChem ID: 308588
• Update Time: 2025-04-19

2-pentylsulfanylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-pentylsulfanylpyrimidin-4-amine
• 2-pentylsulfanyl-pyrimidin-4-ylamine
• AC1L7D7H
• NSC210411
• 2-(Pentylsulfanyl)pyrimidin-4-amine
• NSC-210411
• CHEMBL3273653
• 60722-69-2
• DTXSID60308933

• Inchi： 1S/C9H15N3S/c1-2-3-4-7-13-9-11-6-5-8(10)12-9/h5-6H,2-4,7H2,1H3,(H2,10,11,12)
• InChI Key： YDXNHJSCPMFPQC-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(N)N=1)CCCCC

Computed Properties

• Exact Mass: 197.09885
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• PSA: 51.8
• LogP: 2.92230